Cas no 2680874-49-9 (tert-butyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yn-1-yl)carbamate)

• Product Name: tert-butyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2680874-49-9
• MF: C₁₁H₁₂Cl₂N₄O₂
• MW: 303.14457988739
• CID: 5635336
• PubChem ID: 165935634
• Update Time: 2025-06-23

tert-butyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680874-49-9
• tert-butyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yn-1-yl)carbamate
• EN300-28290801

• Inchi： 1S/C11H12Cl2N4O2/c1-5-6-17(10(18)19-11(2,3)4)9-15-7(12)14-8(13)16-9/h1H,6H2,2-4H3
• InChI Key： WDKIVYJSZDHZSR-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)N(CC#C)C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 302.0337310g/mol
• Monoisotopic Mass: 302.0337310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.2Ų

Additional information on tert-butyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yn-1-yl)carbamate

tert-butyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yn-1-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yn-1-yl)carbamate, with the CAS number NO2680874-49-9, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a triazine ring with a carbamate group and an alkyne moiety. The triazine ring, a six-membered ring containing three nitrogen atoms, is a key structural element that contributes to the compound's stability and reactivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazine derivative. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing such compounds. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing by-products. The introduction of the carbamate group and the alkyne moiety is achieved through carefully controlled nucleophilic substitutions or coupling reactions.

One of the most notable applications of tert-butyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yn-1-yl)carbamate is in the field of polymer chemistry. The compound serves as a versatile building block for constructing advanced materials with tailored properties. For example, it has been used as a precursor for synthesizing high-performance polymers with enhanced thermal stability and mechanical strength. Recent studies have demonstrated its potential in creating materials for use in aerospace applications due to their lightweight and durability.

In addition to its role in polymer synthesis, this compound has also found applications in drug delivery systems. The alkyne moiety present in its structure allows for click chemistry reactions, enabling the conjugation of bioactive molecules to nanoparticles or other delivery vehicles. This has opened up new avenues for targeted drug delivery and improved therapeutic outcomes. Researchers have reported successful experiments where this compound was used to functionalize lipid nanoparticles for delivering siRNA molecules to specific tissues.

The triazine ring in this compound also imparts unique electronic properties that make it suitable for use in optoelectronic devices. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and photovoltaic cells. Its ability to absorb and emit light at specific wavelengths makes it a promising candidate for enhancing the efficiency of these devices. Studies have shown that films prepared from this compound exhibit excellent charge transport properties, which are critical for device performance.

The development of green chemistry practices has also influenced the utilization of tert-butyl N-(4,6-dichloro-1,3,5-triazin-2-yl)-N-(prop-2-yne.... Scientists are increasingly focusing on reducing waste and improving atom economy during its synthesis. For instance, catalytic methods using transition metal catalysts have been explored to facilitate key steps in its production process. These efforts align with global sustainability goals and highlight the importance of responsible chemical manufacturing.

In conclusion, tert-butyl N-(4,6-dichloro... is a multifaceted compound with diverse applications across various scientific domains. Its unique structure enables it to serve as a valuable tool in material science, drug delivery systems, optoelectronics, and sustainable chemistry practices. As research continues to uncover new potential uses and improve synthesis methods, this compound is poised to play an even greater role in advancing technological innovations.